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Compound of Interest

Compound Name: VUF11207

Cat. No.: B15607849

For immediate release: This document provides essential safety and logistical information for
the proper disposal of VUF11207, a potent CXCR7 agonist used in laboratory research.
Adherence to these procedures is critical to ensure personnel safety and environmental
protection.

VUF11207 is classified as a combustible liquid and is hazardous to aquatic life, necessitating
careful handling and disposal. The following guidelines are based on standard laboratory safety
protocols and information from safety data sheets.

Summary of Key Safety and Disposal Information
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Parameter Information Sourcel/Note

(E)-N-(3-(2-fluorophenyl)-2-
methylallyl)-3,4,5-trimethoxy-
N-(2-(1-methylpyrrolidin-2-

Chemical Name

ylethyl)benzamide
CAS Number 1378524-41-4
Physical Form 0]]
Storage Class 10 - Combustible liquids [1]
Water Hazard Class (WGK) 2 - Hazardous to water [1]

Incineration by a licensed
Primary Disposal Method professional waste disposal [2]

service

Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling VUF11207 for disposal, ensure you
are wearing appropriate PPE, including:

« Nitrile gloves

o Safety goggles

e Lab coat

2. Waste Segregation and Collection:

o Unused/Surplus VUF11207: Collect in a designated, labeled, and sealed waste container.
Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Contaminated Materials: Any materials that have come into contact with VUF11207, such as
pipette tips, gloves, and empty vials, should be considered contaminated. These items must
be collected in a separate, clearly labeled hazardous waste container.
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e Solutions of VUF11207: Solutions containing VUF11207 should be collected in a labeled,
sealed container. Do not dispose of these solutions down the drain.

3. Labeling: All waste containers must be clearly labeled with:

e The words "Hazardous Waste"

e The full chemical name: "VUF11207"

e The associated hazards (e.g., "Combustible,” "Hazardous to Water")
e The accumulation start date

4. Storage of Waste: Store the sealed and labeled waste containers in a designated hazardous
waste accumulation area. This area should be secure, well-ventilated, and away from sources

of ignition.

5. Professional Disposal: The primary and recommended method for the final disposal of
VUF11207 is through a licensed professional waste disposal company.[2] These companies
are equipped to handle and dispose of chemical waste in accordance with all federal, state,
and local regulations. The recommended disposal method is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[2]

Important: Never attempt to dispose of VUF11207 through standard laboratory or municipal
waste streams.

Disposal Workflow Diagram
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VUF11207 Disposal Workflow
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Caption: A flowchart illustrating the proper VUF11207 disposal process.
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Logical Relationship of Disposal Considerations

VUF11207 Disposal Decision Logic
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Caption: Decision logic for handling different forms of VUF11207 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. VUF11207 299% (HPLC), CXCR7 Agonist, oil | Sigma-Aldrich [sigmaaldrich.com]
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 To cite this document: BenchChem. [Proper Disposal of VUF11207: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607849#vufl11207-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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